Cas no 41359-72-2 (2-(diethylamino)ethyl tetrahydro-alpha-(2-naphthylmethyl)furan-2-propionate)

• Product Name: 2-(diethylamino)ethyl tetrahydro-alpha-(2-naphthylmethyl)furan-2-propionate
• CAS No: 41359-72-2
• MF: C₂₄H₃₃NO₃
• MW: 383.523727178574
• CID: 926899
• PubChem ID: 6451714
• Update Time: 2025-04-19

2-(diethylamino)ethyl tetrahydro-alpha-(2-naphthylmethyl)furan-2-propionate Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)ethyl tetrahydro-alpha-(2-naphthylmethyl)furan-2-propionate
• 2-(diethylamino)ethyl 2-(naphthalen-2-ylmethyl)-3-(oxolan-2-yl)propanoate
• 2-[(Diethylamino)ethyl 2-[(naphthalen-2-yl)methyl]-3-(tetrahydrofuran-2-yl)propanoate
• 2-(diethylamino)ethyl 3-(naphthalen-2-yl)-2-[(oxolan-2-yl)methyl]propanoate
• 2-(Diethylamino)ethyl 2-[(naphthalen-2-yl)methyl]-3-(oxolan-2-yl)propanoate
• NS00057231
• 41359-72-2
• 2-(Diethylamino)ethyl 3-(naphthalen-2-yl)-2-((tetrahydrofuran-2-yl)methyl)propanoate
• EINECS 255-328-9
• DTXSID70961639

• Inchi： 1S/C24H33NO3/c1-3-25(4-2)13-15-28-24(26)22(18-23-10-7-14-27-23)17-19-11-12-20-8-5-6-9-21(20)16-19/h5-6,8-9,11-12,16,22-23H,3-4,7,10,13-15,17-18H2,1-2H3
• InChI Key： IEBDTIUHMNLDTC-UHFFFAOYSA-N
• SMILES： O1CCCC1CC(C(=O)OCCN(CC)CC)CC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 383.24604391g/mol
• Monoisotopic Mass: 383.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes